Cas no 2137638-28-7 (1,2-Pyrrolidinedicarboxylic acid, 4-iodo-2-methyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester)

• Product Name: 1,2-Pyrrolidinedicarboxylic acid, 4-iodo-2-methyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester
• CAS No: 2137638-28-7
• MF: C₁₂H₁₉ClINO₄
• MW: 403.641035318375
• CID: 5257579
• Update Time: 2025-07-13

1,2-Pyrrolidinedicarboxylic acid, 4-iodo-2-methyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 4-iodo-2-methyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C12H19ClINO4/c1-11(2,3)19-10(17)15-6-8(14)5-12(15,4)9(16)18-7-13/h8H,5-7H2,1-4H3
• InChI Key： DSOLYWAZSREOIM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(I)CC1(C)C(OCCl)=O

Additional information on 1,2-Pyrrolidinedicarboxylic acid, 4-iodo-2-methyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester

Introduction to 1,2-Pyrrolidinedicarboxylic acid, 4-iodo-2-methyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS No. 2137638-28-7) and Its Applications in Modern Chemical Biology

1,2-Pyrrolidinedicarboxylic acid, 4-iodo-2-methyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester, identified by the CAS number 2137638-28-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of intense study in both academic and industrial settings.

The molecular structure of 1,2-pyrrolidinedicarboxylic acid, 4-iodo-2-methyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester features a pyrrolidine core substituted with various functional groups. The presence of an iodo group at the 4-position and a methyl group at the 2-position introduces unique reactivity, while the chloromethyl functionality at the 2-position and the tert-butyl ester moiety at the 1-position contribute to its versatility in synthetic chemistry. This combination of substituents makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of pyrrolidine derivatives as pharmacophores due to their ability to interact with biological targets in diverse ways. The iodo group, for instance, can participate in cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are widely employed in drug discovery to construct complex molecular architectures. Similarly, the chloromethyl group serves as a versatile handle for further functionalization via nucleophilic addition reactions, allowing chemists to introduce additional pharmacologically relevant moieties.

One of the most compelling aspects of 1,2-pyrrolidinedicarboxylic acid, 4-iodo-2-methyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester is its potential application in the development of small-molecule inhibitors targeting various biological pathways. For example, studies have shown that pyrrolidine-based compounds can exhibit inhibitory activity against enzymes involved in cancer metabolism and inflammation. The structural features of this compound make it an attractive candidate for further derivatization to produce highly specific inhibitors with improved pharmacokinetic properties.

The tert-butyl ester group at the 1-position not only provides stability during synthetic manipulations but also offers a site for selective hydrolysis or transesterification under mild conditions. This flexibility allows researchers to fine-tune the properties of derived compounds by altering the nature of this functional group. Additionally, the presence of both electron-withdrawing and electron-donating groups within the molecule can influence its solubility and bioavailability, making it an ideal scaffold for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have further enhanced the utility of 1,2-pyrrolidinedicarboxylic acid, 4-iodo-2-methyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester. Molecular modeling studies have demonstrated that this compound can bind to specific pockets on target proteins with high affinity. By leveraging these insights, researchers can design analogs with improved binding interactions and reduced off-target effects. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling faster and more efficient identification of lead compounds.

The synthesis of 1,2-pyrrolidinedicarboxylic acid, 4-iodo-2-methyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester involves multi-step organic transformations that highlight its synthetic versatility. Key steps include halogenation reactions to introduce the iodo and chloromethyl groups, followed by esterification to incorporate the tert-butyl ester moiety. Each step is carefully optimized to ensure high yield and purity, which are critical for subsequent applications in medicinal chemistry.

In conclusion,1,2-Pyrrolidinedicarboxylic acid, 4-iodo, 2-methyl, 2-(chloromethyl), 1-(1,¹-dimethylethyl)ester (CAS No. 2137638-28-7) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and biologists alike. As research in chemical biology continues to evolve,this compound is likely to play an increasingly important role in discovering next-generation pharmaceuticals that address unmet medical needs.